![molecular formula C14H23NO B3989079 N-[2-(1-adamantyl)ethyl]acetamide](/img/structure/B3989079.png)
N-[2-(1-adamantyl)ethyl]acetamide
Overview
Description
“N-[2-(1-adamantyl)ethyl]acetamide” is a compound with the molecular formula C12H19NO . It is also known by other names such as 1-Acetamidoadamantane, 1-Acetylaminoadamantane, 1-Acetamino adamantane, Acetamide, N-tricyclo [3.3.1.1 (3,7)-]dec-1-yl-, Acetamide, N-1-adamantyl-, 1-Adamantylacetamide, and N-tricyclo [3.3.1.13,7]dec-1-ylacetamide .
Synthesis Analysis
N-Adamantylated amides have been synthesized from 1-adamantyl nitrate. The reactions were carried out in the sulfuric acid media . A number of new cage aminoamides have been synthesized by reactions of N-(1-adamantyl)-2-chloroacetamide with nitrogen-containing nucleophiles .Molecular Structure Analysis
The molecular structure of “this compound” is available as a 2D Mol file . The IUPAC Standard InChIKey for this compound is BCVXYGJCDZPKGV-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemical reactions of “this compound” involve the use of 1-adamantyl nitrate in a sulfuric acid medium . The reactions result in the synthesis of new cage aminoamides .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 193.2854 . More detailed physical and chemical properties are not available in the retrieved papers.Mechanism of Action
Target of Action
It is known that many nitrogen-containing adamantane derivatives, including n-adamantylated amides, exhibit antiviral and other biological activities . Therefore, it can be inferred that the compound may interact with proteins or enzymes involved in viral replication or other biological processes.
Mode of Action
It is synthesized from 1-adamantyl nitrate and reacts with nitrogen-containing nucleophiles . This suggests that the compound might interact with its targets through nucleophilic substitution reactions, leading to changes in the target’s function or activity.
Pharmacokinetics
Its molecular weight of 19329 suggests that it could be absorbed and distributed in the body
Future Directions
properties
IUPAC Name |
N-[2-(1-adamantyl)ethyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO/c1-10(16)15-3-2-14-7-11-4-12(8-14)6-13(5-11)9-14/h11-13H,2-9H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXAYZRXULAPTTH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCC12CC3CC(C1)CC(C3)C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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